N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-thiophen-3-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H19ClN2OS/c18-16-3-1-13(2-4-16)11-19-17(21)20-8-5-14(6-9-20)15-7-10-22-12-15/h1-4,7,10,12,14H,5-6,8-9,11H2,(H,19,21)
• InChI Key: HPBBQLUGSUMSKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H19ClN2OS
• Molecular Weight: 334.9 g/mol

Description

N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CTDP-1, and it has been the subject of numerous studies examining its synthesis, mechanism of action, and potential uses in various research applications.

Scientific Research Applications

Synthesis and Chemical Properties

N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide is involved in the synthesis of diverse heterocyclic compounds due to its reactive functional groups. For instance, Sedlák et al. (2008) explored reactions of 3-chlorobenzo[b]thiophene-2-carbonyl chloride with 2-alkyl-2-aminopropanamides to prepare carboxamides, leading to the development of 4,5-dihydro-1H-imidazol-5-ones and other derivatives through N-methylation and N-benzylation. These steps illustrate the compound's role in generating novel chemical entities, potentially useful in drug discovery and development processes (Sedlák et al., 2008).

Potential Therapeutic Applications

Although direct applications of N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide in therapeutic contexts are not explicitly documented, related compounds have been evaluated for their biological activities, suggesting possible areas of interest for further investigation. For instance, compounds with similar structural motifs have been studied for their anti-angiogenic and DNA cleavage activities, indicating potential anticancer properties. Kambappa et al. (2017) synthesized novel piperidine-4-carboxamide derivatives, demonstrating significant anti-angiogenic and DNA cleavage activities in vitro, suggesting the structural framework of N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide could be modified to explore similar biological properties (Kambappa et al., 2017).

Chemical Functionality Optimization

Research into optimizing chemical functionalities of related compounds to improve their interaction with biological targets also underscores the potential utility of N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide. For example, the study by Khurana et al. (2014) on the allosteric modulation of the cannabinoid type 1 receptor (CB1) by indole-2-carboxamides highlights the importance of structural modifications to enhance biological activity and selectivity. This suggests that N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide could serve as a scaffold for designing allosteric modulators of various receptors (Khurana et al., 2014).